Cas no 927999-40-4 (Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)-)

Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)-, is a specialized sulfonyl chloride derivative featuring a methyl-substituted benzene core and a 2-oxopyrrolidinyl moiety. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of sulfonamide derivatives, which are valuable in pharmaceutical and agrochemical applications. Its reactive sulfonyl chloride group enables efficient conjugation with amines, facilitating the construction of complex molecular architectures. The incorporation of the 2-oxopyrrolidinyl group enhances structural diversity, making it useful in drug discovery and medicinal chemistry. The compound’s well-defined reactivity and stability under controlled conditions ensure consistent performance in synthetic workflows. Proper handling is required due to its moisture-sensitive nature.

Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)- structure

927999-40-4 structure

Product Name:Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)-

CAS No:927999-40-4

MF:C₁₁H₁₂ClNO₃S

MW:273.735880851746

CID:5229506

Update Time:2025-05-24

Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)-
- Inchi： 1S/C11H12ClNO3S/c1-8-7-9(13-6-2-3-11(13)14)4-5-10(8)17(12,15)16/h4-5,7H,2-3,6H2,1H3
- InChI Key： CUGUQVAAJSUEQA-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC=C(N2CCCC2=O)C=C1C

Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1113089-1g	2-Methyl-4-(2-oxopyrrolidin-1-yl)benzene-1-sulfonyl chloride	927999-40-4	95%	1g	$298.0	2025-04-15
Ambeed	A1113089-5g	2-Methyl-4-(2-oxopyrrolidin-1-yl)benzene-1-sulfonyl chloride	927999-40-4	95%	5g	$866.0	2025-04-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01064539-1g	2-Methyl-4-(2-oxopyrrolidin-1-yl)benzene-1-sulfonyl chloride	927999-40-4	95%	1g	￥2051.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01064539-5g	2-Methyl-4-(2-oxopyrrolidin-1-yl)benzene-1-sulfonyl chloride	927999-40-4	95%	5g	￥5943.0	2024-04-17
Enamine	EN300-56521-0.05g	2-methyl-4-(2-oxopyrrolidin-1-yl)benzene-1-sulfonyl chloride	927999-40-4		0.05g	$66.0	2023-02-10
Enamine	EN300-56521-0.1g	2-methyl-4-(2-oxopyrrolidin-1-yl)benzene-1-sulfonyl chloride	927999-40-4		0.1g	$98.0	2023-02-10
Enamine	EN300-56521-0.25g	2-methyl-4-(2-oxopyrrolidin-1-yl)benzene-1-sulfonyl chloride	927999-40-4		0.25g	$142.0	2023-02-10
Enamine	EN300-56521-0.5g	2-methyl-4-(2-oxopyrrolidin-1-yl)benzene-1-sulfonyl chloride	927999-40-4		0.5g	$271.0	2023-02-10
Enamine	EN300-56521-1.0g	2-methyl-4-(2-oxopyrrolidin-1-yl)benzene-1-sulfonyl chloride	927999-40-4		1.0g	$371.0	2023-02-10
Enamine	EN300-56521-2.5g	2-methyl-4-(2-oxopyrrolidin-1-yl)benzene-1-sulfonyl chloride	927999-40-4		2.5g	$726.0	2023-02-10

Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)- Related Literature

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Additional information on Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)-

Comprehensive Overview of Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)- (CAS No. 927999-40-4)

Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)- (CAS No. 927999-40-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzenesulfonyl chloride core and a 2-oxo-1-pyrrolidinyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS No. 927999-40-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. With the growing demand for high-purity chemical intermediates, Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)- has gained attention for its role in developing novel therapeutic agents. Its sulfonyl chloride group is particularly reactive, enabling efficient derivatization for targeted applications.

In recent years, the compound has been explored for its potential in central nervous system (CNS) drug development, owing to the pyrrolidinyl moiety's affinity for neurological targets. This aligns with the rising interest in neuroprotective agents and cognitive enhancers, topics frequently searched in academic and industrial circles. Additionally, its stability under controlled conditions makes it suitable for high-throughput screening and combinatorial chemistry.

From a synthetic perspective, Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)- is often employed in amide coupling reactions and heterocyclic synthesis. These processes are pivotal in creating peptide mimetics and small-molecule inhibitors, which are hot topics in precision medicine and oncology research. The compound's versatility also extends to polymer chemistry, where it acts as a modifier for enhancing material properties.

Environmental and safety considerations are paramount when handling CAS No. 927999-40-4. While not classified as hazardous under standard regulations, proper storage in anhydrous conditions is recommended to prevent hydrolysis. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, which are frequently searched terms in modern chemical research.

In summary, Benzenesulfonyl chloride, 2-methyl-4-(2-oxo-1-pyrrolidinyl)- (CAS No. 927999-40-4) represents a multifaceted tool for researchers. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this intermediate will likely remain a focal point in innovative chemical synthesis.